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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of C.I. Mordant Orange
6 with alternative mordant dyes on various textile fibers, including wool, silk, and nylon. The
information presented is curated from experimental data to assist researchers in selecting the
appropriate dye for their specific applications.

Performance on Wool Fiber

Mordant dyes are a significant class of colorants for wool, known for their ability to form strong
complexes with the fiber, resulting in good fastness properties. The performance of Mordant
Orange 6 on wool is often benchmarked against other mordant dyes of similar shades.

Table 1: Comparative Performance of Mordant Dyes on Wool Fiber
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. Washing Rubbing
Light Fastness
Dye C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-X12)
Mordant Orange
5 26520 6 4-5 4-5
Mordant Red 7 18760 5 4 4
Mordant Brown
17590 5-6 4-5 4

40

Note: Fastness ratings are on a scale of 1 to 5 for washing and rubbing (5 being the best) and
1 to 8 for light fastness (8 being the best).

Performance on Silk Fiber

Silk, a protein fiber like wool, exhibits excellent dyeability with mordant dyes. The choice of
mordant can significantly influence the final shade and fastness properties.

Table 2: Comparative Performance of Mordant Dyes on Silk Fiber

. Washing Rubbing
Light Fastness
Dye C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-CO06) 105-X12)
Mordant Orange
26520 5 4 4
6
Mordant Black
14645 4-5 4 4
11
Mordant Brown
13250 5 4-5 4-5

33

Note: Fastness ratings are on a scale of 1 to 5 for washing and rubbing (5 being the best) and
1 to 8 for light fastness (8 being the best).
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Performance on Nylon Fiber

Nylon, a synthetic polyamide, shares some chemical similarities with protein fibers, allowing it
to be dyed with mordant dyes. The dyeing process and resulting fastness can vary compared
to natural protein fibers.

Table 3: Comparative Performance of Mordant Dyes on Nylon Fiber

. Washing Rubbing
Light Fastness
Dye C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-X12)
Mordant Orange
26520 5 4 4
6
Mordant Black
14645 5 4-5 4-5
11
Mordant Brown
17590 5 4 4

40

Note: Fastness ratings are on a scale of 1 to 5 for washing and rubbing (5 being the best) and
1 to 8 for light fastness (8 being the best).

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental results. The following are
generalized protocols for the key experiments cited in this guide.

Mordanting and Dyeing Protocol for Wool and Silk (Pre-
mordanting)

e Scouring: The textile fibers are first scoured (washed) to remove any impurities. This is
typically done using a neutral soap solution at a moderate temperature (40-50°C).

e Mordanting: The scoured fibers are then treated in a mordant bath. A common mordant is
potassium dichromate (2-4% on the weight of the fiber). The bath is slowly heated to 80-
90°C and maintained for 45-60 minutes.
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e Dyeing: The mordanted fibers are then introduced into a dyebath containing the mordant dye
(1-3% on the weight of the fiber). The pH of the dyebath is adjusted to be acidic (typically pH
4-5) using acetic acid. The temperature is gradually raised to a boil (100°C for wool, 85-90°C
for silk) and held for 60-90 minutes.

e Rinsing and Drying: After dyeing, the fibers are thoroughly rinsed with water to remove any
unfixed dye and then dried.

Dyeing Protocol for Nylon with Mordant Dyes

e Scouring: The nylon fabric is scoured to ensure it is clean and free from any finishing agents.

e Dyeing: The dyeing of nylon with mordant dyes is typically carried out in an acidic dyebath
(pH 4-5). The mordant dye is added to the bath, and the temperature is raised to 95-100°C.
The dyeing is continued at this temperature for 60-90 minutes.

o After-treatment (Mordanting): For nylon, a post-mordanting (after-treatment) method is often
employed. After dyeing, the fabric is treated in a fresh bath containing the mordant (e.g.,
potassium dichromate) at an elevated temperature.

e Rinsing and Drying: The dyed and mordanted fabric is then rinsed thoroughly and dried.

Color Fastness Testing

e Light Fastness: Evaluated according to ISO 105-B02 or AATCC Test Method 16. Samples
are exposed to a xenon arc lamp under specified conditions, and the change in color is
assessed against a blue wool standard.

e Washing Fastness: Assessed using ISO 105-C06 or AATCC Test Method 61. The dyed
sample, in contact with a multifiber strip, is washed in a standard detergent solution under
controlled conditions of temperature and time. The color change of the sample and the
staining of the multifiber strip are evaluated using grey scales.

¢ Rubbing Fastness: Determined by ISO 105-X12 or AATCC Test Method 8. The dyed sample
is rubbed with a dry and a wet cotton cloth using a crockmeter. The amount of color
transferred to the cotton cloth is assessed using a grey scale for staining.
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Visualizations

Experimental Workflow for Dyeing Wool/Silk with
Mordant Orange 6

Fiber Preparation Mordanting Dyeing Finishing

Scouring Introduce Fiber Mordant Bath Heating
(Neutral Soap, 40-50°C) (Potassium Dichromate, 2-4% owf) (80-90°C, 45-60 min)

Input Variables
Mordant Dye Process Parameters Textile Fiber Mordant Type
(e.g., Mordant Orange 6) (pH, Temp, Time) (Wool, Silk, Nylon) (e.g., K2Cr207)

Color Yield & Shade

Rubbing Fastness Washing Fastness Light Fastness

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Mordant Orange 6: A Comparative Performance Guide
for Textile Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606671#performance-of-mordant-orange-6-in-
different-textile-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/product/b606671?utm_src=pdf-body-img
https://www.benchchem.com/product/b606671#performance-of-mordant-orange-6-in-different-textile-fibers
https://www.benchchem.com/product/b606671#performance-of-mordant-orange-6-in-different-textile-fibers
https://www.benchchem.com/product/b606671#performance-of-mordant-orange-6-in-different-textile-fibers
https://www.benchchem.com/product/b606671#performance-of-mordant-orange-6-in-different-textile-fibers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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